molecular formula C6H11NO2 B8417531 N-methoxymethyl-2-pyrrolidinone

N-methoxymethyl-2-pyrrolidinone

Cat. No. B8417531
M. Wt: 129.16 g/mol
InChI Key: RDXLCRQTIVNWFU-UHFFFAOYSA-N
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Description

N-methoxymethyl-2-pyrrolidinone is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.16 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C6H11NO2

Molecular Weight

129.16 g/mol

IUPAC Name

1-(methoxymethyl)pyrrolidin-2-one

InChI

InChI=1S/C6H11NO2/c1-9-5-7-4-2-3-6(7)8/h2-5H2,1H3

InChI Key

RDXLCRQTIVNWFU-UHFFFAOYSA-N

Canonical SMILES

COCN1CCCC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-hydroxymethyl pyrrolidinone is a compound known in the art as an intermediate in the preparation of dyestuffs. As taught in U.S. Pat. No. 3,073,843, this material is prepared by the reaction of pyrrolidinone and formaldehyde or a precursor of formaldehyde. This patent does not suggest the formation of derivatives of this compound however. In addition, Chemical Abstracts, Volume 55, page 27267H (1961) discloses the reaction of N-chloromethyl-2-pyrrolidinone with a mixture of sodium methylate and methanol to yield 64% of N-methoxymethyl-2-pyrrolidinone. Also, Chemical Abstracts, Volume 54, page 1286f (1960) teaches that N-chloromethyl-2-pyrrolidinone can be prepared in 87% yield by treatment of the methylol derivative with SOCl2 in benzene solvent at 8°C.
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